Cas no 4442-41-5 (Diphenoxymethane)

• Product Name: Diphenoxymethane
• CAS No: 4442-41-5
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD00191642
• CID: 929495
• PubChem ID: 87568788
• Update Time: 2025-07-27

Diphenoxymethane Chemical and Physical Properties

Names and Identifiers

• Diphenoxymethane
• phenoxymethoxybenzene
• bisphenoxymethane
• Formaldehyd-diphenylacetal
• Formaldehyde Diphenyl Acetal
• Methylene Glycol Diphenyl Ether
• (Phenoxymethoxy)benzene
• 1,1'-(Methylenebis(oxy))bisbenzene
• VTXLTXPNXYLCQD-UHFFFAOYSA-N
• phenoxy methoxybenzene
• methylene dioxybenzene
• 4-(Phenoxy)methoxybenzene
• (Phenoxymethoxy)benzene #
• Benzene, 1,1'-[methylenebis(oxy)]bis-
• D2352
• I14

• MDL： MFCD00191642
• Inchi： 1S/C13H12O2/c1-3-7-12(8-4-1)14-11-15-13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： VTXLTXPNXYLCQD-UHFFFAOYSA-N
• SMILES： O(COC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 140
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1,11 g/cm3
• Melting Point: 15°C
• Boiling Point: 122°C/1.6mmHg(lit.)
• Flash Point: 15 °C
• Refractive Index: 1.5670-1.5690
• PSA: 18.46000
• LogP: 3.10190

Diphenoxymethane Security Information

• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diphenoxymethane

Diphenoxymethane (CAS No. 4442-41-5): An Overview of Its Properties, Applications, and Recent Research

Diphenoxymethane (CAS No. 4442-41-5) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as bis(phenoxymethyl) methane, is characterized by its unique molecular structure, which consists of two phenoxymethyl groups attached to a central methylene group. The chemical formula of Diphenoxymethane is C13H12O2, and it has a molecular weight of 196.23 g/mol.

The physical properties of Diphenoxymethane are noteworthy. It appears as a white crystalline solid at room temperature and has a melting point of approximately 70-72°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make Diphenoxymethane suitable for various chemical reactions and formulations.

In the realm of synthetic chemistry, Diphenoxymethane serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional groups allow it to participate in a variety of reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Researchers often utilize Diphenoxymethane as a building block for the synthesis of pharmaceuticals, agrochemicals, and materials with specific functionalities.

Recent advancements in the field have highlighted the potential applications of Diphenoxymethane in medicinal chemistry. Studies have shown that derivatives of Diphenoxymethane exhibit promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain Diphenoxymethane derivatives demonstrated significant inhibition of cancer cell proliferation by targeting specific signaling pathways.

In addition to its medicinal applications, Diphenoxymethane has been explored for its use in materials science. Researchers have developed novel polymers and coatings incorporating Diphenoxymethane to enhance their mechanical and thermal properties. These materials find applications in industries such as automotive, electronics, and construction due to their improved performance characteristics.

The environmental impact of Diphenoxymethane is another area of active research. Studies have investigated the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. Preliminary findings suggest that Diphenoxymethane exhibits low toxicity and moderate biodegradability under controlled conditions. However, further research is needed to fully understand its long-term environmental effects.

In the context of safety and handling, it is important to note that while Diphenoxymethane is generally considered safe for laboratory use under proper conditions, standard precautions should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation in the laboratory environment, and following established guidelines for the storage and disposal of chemical substances.

The future outlook for Diphenoxymethane is promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its properties and behavior, it is likely that Diphenoxymethane will play an increasingly important role in various scientific and industrial fields.

In conclusion, Diphenoxymethane (CAS No. 4442-41-5) is a multifaceted compound with a rich history of research and application. Its unique chemical structure and diverse physical properties make it an invaluable resource for synthetic chemists, medicinal chemists, materials scientists, and environmental researchers alike. As new discoveries continue to emerge, the potential for Diphenoxymethane to contribute to scientific advancements remains strong.